(Biphenyl-3-ylmethyl)zinc bromide, 0.50 M in THF
Overview
Description
Scientific Research Applications
Catalysis in Organic Synthesis : A study by Iyoda et al. (1990) demonstrated the use of a nickel catalyst prepared in THF for the coupling of aryl halides. This method is efficient for producing biaryls and bipyridines, indicating the potential of (Biphenyl-3-ylmethyl)zinc bromide in similar catalytic processes (Iyoda et al., 1990).
Coordination Polymer Formation : Zhu et al. (2002) synthesized a zinc(II) coordination polymer with blue photoluminescence using a process that may involve compounds similar to (Biphenyl-3-ylmethyl)zinc bromide (Zhu et al., 2002).
Organometallics Preparation : Benischke et al. (2017) described the preparation of polyfunctional arylzinc halides through zinc insertion to aryl iodides and bromides in THF, a process where (Biphenyl-3-ylmethyl)zinc bromide might be applicable (Benischke et al., 2017).
Crystal Structure Analysis : Eswari et al. (2022) conducted a study on zinc(II) complexes involving crystal structure analysis. This research provides insights into the structural aspects of zinc compounds, relevant to the understanding of (Biphenyl-3-ylmethyl)zinc bromide (Eswari et al., 2022).
Synthesis of Functionalized Molecules : Gao and Wu (2007) described a multicomponent one-pot reaction involving zinc for the synthesis of functionalized molecules. This research highlights the potential utility of (Biphenyl-3-ylmethyl)zinc bromide in similar synthetic applications (Gao & Wu, 2007).
Photoluminescent Complex Synthesis : Xie et al. (2016) synthesized a zinc(II) complex with photoluminescent properties, showcasing the potential use of similar zinc-based compounds in photoluminescent materials (Xie et al., 2016).
properties
IUPAC Name |
bromozinc(1+);1-methanidyl-3-phenylbenzene | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H11.BrH.Zn/c1-11-6-5-9-13(10-11)12-7-3-2-4-8-12;;/h2-10H,1H2;1H;/q-1;;+2/p-1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KHTBBLVNHSUFKY-UHFFFAOYSA-M | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[CH2-]C1=CC(=CC=C1)C2=CC=CC=C2.[Zn+]Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H11BrZn | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
312.5 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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